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Compound of Interest

Compound Name: Mycophenolate (sodium)

Cat. No.: B12507287 Get Quote

Application Notes and Protocols for
Mycophenolate Sodium in Mouse Models
Introduction

Mycophenolate is a potent, reversible inhibitor of inosine monophosphate dehydrogenase

(IMPDH), a critical enzyme in the de novo pathway of guanosine nucleotide synthesis.[1] This

mechanism makes it a highly selective immunosuppressive agent, as T and B lymphocytes are

critically dependent on this pathway for their proliferation.[1][2] Mycophenolate is available in

two primary forms: mycophenolate mofetil (MMF), a prodrug of the active mycophenolic acid

(MPA), and enteric-coated mycophenolate sodium (EC-MPS), which delivers MPA directly to

the small intestine.[1][3] These compounds are extensively used in preclinical animal models to

study autoimmune diseases and transplantation immunology.[4][5]

This document provides detailed application notes and protocols for the optimal use of

mycophenolate sodium for immunosuppression in mouse models, with a focus on dosage,

preparation, and experimental design.

Pharmacological Relationship and Dosage Conversion

While much of the preclinical literature reports dosages using MMF (brand name CellCept®),

these can be converted to therapeutically equivalent doses of EC-MPS (brand name
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Myfortic®). This conversion is essential for researchers specifically intending to use the sodium

salt formulation.

Active Moiety: Both MMF and EC-MPS deliver the same active compound, Mycophenolic

Acid (MPA).[1]

Bioequivalence: 1000 mg of MMF is considered therapeutically equivalent to 720 mg of EC-

MPS.[1]

Conversion Factor:

To find the equivalent EC-MPS dose from an MMF dose: MMF Dose (mg) x 0.72 = EC-

MPS Dose (mg)

To find the equivalent MMF dose from an EC-MPS dose: EC-MPS Dose (mg) / 0.72 =

MMF Dose (mg)
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Drug Formulations Hydrolysis & Absorption
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Select Mouse Model
(e.g., NZBWF1 females, 27 weeks old)

Acclimatization
(1 week)

Randomize into Groups
(Vehicle vs. Mycophenolate)

Daily Treatment
(e.g., 60 mg/kg MMF via oral gavage)

Duration: 8 weeks

Weekly Monitoring
- Body Weight

- Urinary Albumin (Proteinuria)
- Blood Pressure (Tail-cuff)

Concurrent

Periodic Blood Collection
(e.g., every 4 weeks)

- Plasma for autoantibody (anti-dsDNA) ELISA
- Flow cytometry for B and T cell counts

Concurrent

Study Endpoint (35 weeks of age)
Sacrifice & Tissue Collection

Endpoint Analysis
- Renal Histology (Glomerulosclerosis)

- Kidney immunohistochemistry for
lymphocyte infiltration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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